Cas no 104504-39-4 (Phenylalanine, 4-benzoyl-)

Phenylalanine, 4-benzoyl- structure
Phenylalanine, 4-benzoyl- structure
Product Name:Phenylalanine, 4-benzoyl-
CAS No:104504-39-4
MF:C16H15NO3
MW:269.295204401016
CID:1144548
PubChem ID:2735469
Update Time:2025-04-20

Phenylalanine, 4-benzoyl- Chemical and Physical Properties

Names and Identifiers

    • Phenylalanine, 4-benzoyl-
    • A814282
    • L-p-Benzoylphenylalanine
    • SCHEMBL44096
    • 4-Benzoyl-DL-phenylalanine
    • LS-14475
    • 104504-39-4
    • 2-amino-3-(4-benzoylphenyl)propanoic Acid
    • AKOS025243501
    • Inchi: 1S/C16H15NO3/c17-14(16(19)20)10-11-6-8-13(9-7-11)15(18)12-4-2-1-3-5-12/h1-9,14H,10,17H2,(H,19,20)
    • InChI Key: TVIDEEHSOPHZBR-UHFFFAOYSA-N
    • SMILES: OC(C(CC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)N)=O

Computed Properties

  • Exact Mass: 269.10525
  • Monoisotopic Mass: 269.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • PSA: 80.39
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